molecular formula C23H42Cl2O2 B14347302 2-(2,2-Dichloro-3-heptylcyclopropyl)tridecanoic acid CAS No. 90387-19-2

2-(2,2-Dichloro-3-heptylcyclopropyl)tridecanoic acid

Cat. No.: B14347302
CAS No.: 90387-19-2
M. Wt: 421.5 g/mol
InChI Key: ZMTSYRSLZNDSPR-UHFFFAOYSA-N
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Description

2-(2,2-Dichloro-3-heptylcyclopropyl)tridecanoic acid is a synthetic organic compound characterized by its unique cyclopropyl ring structure and the presence of dichloro and heptyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(2,2-Dichloro-3-heptylcyclopropyl)tridecanoic acid typically involves multiple steps, starting with the preparation of the cyclopropyl ring

Properties

CAS No.

90387-19-2

Molecular Formula

C23H42Cl2O2

Molecular Weight

421.5 g/mol

IUPAC Name

2-(2,2-dichloro-3-heptylcyclopropyl)tridecanoic acid

InChI

InChI=1S/C23H42Cl2O2/c1-3-5-7-9-10-11-12-14-15-17-19(22(26)27)21-20(23(21,24)25)18-16-13-8-6-4-2/h19-21H,3-18H2,1-2H3,(H,26,27)

InChI Key

ZMTSYRSLZNDSPR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCC(C1C(C1(Cl)Cl)CCCCCCC)C(=O)O

Origin of Product

United States

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